Cas no 1506058-92-9 (3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine)

• Product Name: 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine
• CAS No: 1506058-92-9
• MF: C₁₀H₁₉N₃
• MW: 181.277961969376
• CID: 5901681
• PubChem ID: 81021261
• Update Time: 2025-06-29

3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine
• AKOS019590396
• 1506058-92-9
• EN300-1847564

• Inchi： 1S/C10H19N3/c1-4-13-6-5-12-9(13)7-10(2,3)8-11/h5-6H,4,7-8,11H2,1-3H3
• InChI Key： KWDBNWDHXNWZNR-UHFFFAOYSA-N
• SMILES： N1(C=CN=C1CC(C)(C)CN)CC

Computed Properties

• Exact Mass: 181.157897619g/mol
• Monoisotopic Mass: 181.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 43.8Ų

Additional information on 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine

3-(1-Ethyl-1H-Imidazol-2-Yl)-2,2-Dimethylpropan-1-Amine: A Comprehensive Overview

The compound 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine (CAS No. 1506058-92-9) is a versatile organic molecule with significant applications in various fields of chemistry and pharmacology. This compound is characterized by its unique structure, which combines an imidazole ring with a substituted amine group, making it a valuable building block in organic synthesis and drug discovery.

Imidazole, a heterocyclic aromatic compound, is a key structural component of this molecule. The imidazole ring is known for its stability and ability to form hydrogen bonds, which are crucial in many biochemical interactions. In this compound, the imidazole ring is substituted with an ethyl group at the 1-position and an amino group at the 3-position. The amino group is further connected to a tert-butyl group, which adds steric bulk and enhances the molecule's stability.

Recent studies have highlighted the importance of tert-butyl groups in modulating the pharmacokinetic properties of drugs. The presence of this bulky group in 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine suggests that it could play a role in improving drug absorption and bioavailability. This makes the compound an attractive candidate for use in drug delivery systems and as a precursor for more complex molecules.

The synthesis of 3-(1-ethyl-1H-imidazol-2-yl)-2,2-dimethylpropan-1-amine typically involves multi-step reactions, often starting with the preparation of the imidazole ring. Researchers have explored various methods to optimize the synthesis process, including microwave-assisted synthesis and catalytic reactions. These advancements have not only improved yield but also reduced reaction times, making the compound more accessible for large-scale production.

In terms of applications, this compound has shown promise in several areas. For instance, it has been used as a ligand in organometallic chemistry due to its ability to coordinate with metal ions. Additionally, its role as an intermediate in pharmaceutical synthesis has been extensively studied. Recent findings indicate that derivatives of this compound may exhibit anti-inflammatory and antioxidant properties, opening new avenues for its use in therapeutic agents.

The physical properties of 3-(1-ethyl-1H-imidazol-2-Yl)-2,2-Dimethylpropan-1-Amine are also worth noting. Its melting point and solubility characteristics make it suitable for various analytical techniques such as chromatography and spectroscopy. Furthermore, its stability under different conditions ensures its reliability in both laboratory experiments and industrial processes.

From an environmental perspective, understanding the degradation pathways of this compound is essential for assessing its impact on ecosystems. Studies have shown that it undergoes hydrolysis under certain conditions, which could influence its persistence in the environment. This information is critical for regulatory agencies when evaluating its safety profile.

In conclusion, 3-(1-Ethyl-1H-imidazol-2-Yl)-2,2-Dimethylpropan-amine (CAS No. 1506058929) stands out as a significant molecule with diverse applications across multiple disciplines. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research.